4-benzyl-3-ethyl-1-(1-piperazinylacetyl)-1,4-diazepan-5-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-benzyl-3-ethyl-1-(1-piperazinylacetyl)-1,4-diazepan-5-one hydrochloride, commonly known as BZP, is a synthetic drug that belongs to the class of piperazine derivatives. It has gained popularity due to its stimulant properties and has been used as a recreational drug. However, in recent years, there has been a growing interest in the scientific research application of BZP due to its potential therapeutic benefits.
Mechanism of Action
BZP acts as a dopamine and serotonin agonist, which leads to an increase in the levels of these neurotransmitters in the brain. This results in the stimulation of the central nervous system, leading to increased alertness and energy.
Biochemical and Physiological Effects:
BZP has been found to increase heart rate, blood pressure, and body temperature. It also affects the levels of various hormones such as cortisol and prolactin. BZP has been found to have a short half-life of 4-6 hours and is rapidly metabolized in the liver.
Advantages and Limitations for Lab Experiments
BZP has been used as a research tool to study the effects of dopamine and serotonin on the brain. It has also been used to study the potential therapeutic benefits of piperazine derivatives. However, due to its recreational use, the availability and legality of BZP can be limited in some countries.
Future Directions
There is a need for further research on the potential therapeutic benefits of BZP and its derivatives. This includes studying its effects on various medical conditions such as Parkinson's disease, depression, and anxiety. There is also a need for the development of more selective and potent piperazine derivatives that can be used as therapeutic agents. Additionally, further research is needed to understand the long-term effects of BZP use on the brain and the body.
In conclusion, BZP has gained popularity due to its stimulant properties and recreational use. However, its potential therapeutic benefits have also been studied in various medical conditions. BZP acts as a dopamine and serotonin agonist, leading to increased levels of these neurotransmitters in the brain. BZP has been found to have advantages and limitations for lab experiments, and there is a need for further research on its potential therapeutic benefits and long-term effects.
Synthesis Methods
The synthesis of BZP involves the reaction of benzyl chloride, ethylamine, and piperazine in the presence of a catalyst. The final product is obtained through the hydrochloride salt formation.
Scientific Research Applications
BZP has been studied for its potential therapeutic benefits in various medical conditions. It has been found to have anxiolytic, antidepressant, and analgesic effects. BZP has also been studied for its potential use in the treatment of Parkinson's disease, as it has been found to increase dopamine levels in the brain.
properties
IUPAC Name |
4-benzyl-3-ethyl-1-(2-piperazin-1-ylacetyl)-1,4-diazepan-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N4O2/c1-2-18-15-23(20(26)16-22-12-9-21-10-13-22)11-8-19(25)24(18)14-17-6-4-3-5-7-17/h3-7,18,21H,2,8-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCWGRGCMMXKSJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)CN3CCNCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.